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Introduction

Chrysoidine, one of the earliest synthetic azo dyes, holds a significant place in the history of
textile chemistry. First synthesized in 1875, it quickly gained commercial success as the first
azo dye for wool.[1] Its discovery marked a pivotal moment in the transition from natural to
synthetic colorants in the textile industry. This technical guide provides an in-depth exploration
of the historical applications of Chrysoidine, detailing its synthesis, dyeing methodologies for
various textiles, and performance characteristics. The information presented herein is compiled
from historical chemical literature and modern analyses of historical textiles, offering valuable
insights for researchers in dye chemistry, textile science, and the preservation of historical
artifacts.

Chemical Properties and Synthesis

Chrysoidine, chemically known as 2,4-diaminoazobenzene hydrochloride (C.l. 11270), is a
cationic monoazo dye.[2][3] Its molecular formula is C12H13CINa.[2] The synthesis of
Chrysoidine was a significant development in industrial organic chemistry, relying on the
diazotization of an aromatic amine followed by an azo coupling reaction.

Historical Synthesis Protocol
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The industrial synthesis of Chrysoidine in the late 19th century involved a two-step process
starting from aniline, a readily available precursor from coal tar.[1][4]

Step 1: Diazotization of Aniline

Aniline is treated with nitrous acid (generated in situ from sodium nitrite and a mineral acid) at a
low temperature (0-5 °C) to form a diazonium salt.

¢ Reactants:

Aniline

[¢]

[¢]

Sodium Nitrite (NaNO2)

o

Hydrochloric Acid (HCI)
o Ice

e Procedure:
o Aniline is dissolved in an aqueous solution of hydrochloric acid.
o The solution is cooled to 0-5 °C using an ice bath.

o A solution of sodium nitrite in water is slowly added to the aniline hydrochloride solution
while maintaining the low temperature. The reaction is monitored for the presence of
excess nitrous acid using starch-iodide paper.

Step 2: Azo Coupling

The resulting diazonium salt solution is then coupled with m-phenylenediamine to form
Chrysoidine.

e Reactants:
o Aniline diazonium chloride solution (from Step 1)

o m-Phenylenediamine
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o Sodium Hydroxide (NaOH) or Sodium Carbonate (NazCOs) (for pH adjustment)

e Procedure:

[e]

m-Phenylenediamine is dissolved in water.

o

The cold diazonium salt solution is slowly added to the m-phenylenediamine solution.

[¢]

The reaction mixture is kept alkaline to facilitate the coupling reaction.

[e]

The Chrysoidine dye precipitates out of the solution and is then filtered, washed, and
dried.

// Nodes Aniline [label="Aniline", fillcolor="#F1F3F4", fontcolor="#202124"]; NaNO2_HClI
[label="NaNO:z + HCI (ag)\n0-5 °C", fillcolor="#F1F3F4", fontcolor="#202124"]; Diazonium
[label="Aniline Diazonium\nChloride", fillcolor="#FFFFFF", fontcolor="#202124",
shape=ellipse]; mPhenylenediamine [label="m-Phenylenediamine", fillcolor="#F1F3F4",
fontcolor="#202124"]; Chrysoidine [label="Chrysoidine", fillcolor="#FBBC05",
fontcolor="#202124"];

// Edges Aniline -> Diazonium [label="Diazotization"]; NaNO2_HCI -> Diazonium;
mPhenylenediamine -> Chrysoidine; Diazonium -> Chrysoidine [label="Azo Coupling"]; }

Caption: Chemical synthesis pathway of Chrysoidine.

Historical Dyeing Applications and Protocols

Chrysoidine was primarily used for dyeing protein fibers like wool and silk, but its application
extended to cellulosic fibers such as cotton with the use of a mordant. It was also used for
dyeing leather, paper, and other materials.[2][5]

Dyeing of Wool

Chrysoidine was the first azo dye successfully applied to wool, providing a vibrant yellowish-
orange hue.[1] The dyeing process was typically carried out in a neutral or weakly acidic
dyebath.

Experimental Protocol for Wool Dyeing (Late 19th Century Practice):

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.textilesphere.com/2020/04/colour-fastness-in-textile-testing.html
https://testbook.com/ugc-net-home-science/colorfastness-test-methods-for-textiles
https://www.canada.ca/en/conservation-institute/services/conservation-preservation-publications/canadian-conservation-institute-notes/testing-colourfastness.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Materials:

o

[¢]

[¢]

[e]

o

Wool yarn or fabric (pre-scoured)

Chrysoidine dye

Acetic acid or formic acid

Water

Dyeing vessel (copper or enameled iron)

e Procedure:

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of approximately 20:1 to
40:1 (water to fiber weight). The required amount of Chrysoidine dye (typically 1-3% on the
weight of fiber, o.w.f.) is dissolved in hot water and added to the dyebath.

Dyeing: The pre-wetted wool is introduced into the dyebath at a temperature of about 40-
50 °C. The temperature is gradually raised to a boil (100 °C) over 30-45 minutes.

Acidification: After reaching the boil, a small amount of acetic acid or formic acid (1-2%
o.w.f.) is added to the dyebath to promote dye exhaustion.

Boiling: The dyeing is continued at a gentle boil for 60-90 minutes, with occasional stirring
to ensure even coloration.

Rinsing and Finishing: The dyed wool is then removed from the dyebath, allowed to cool,
and thoroughly rinsed with cold water until the water runs clear. Finally, the wool is dried.

Dyeing of Silk

Chrysoidine was also used to dye silk, producing a similar orange shade as on wool. The

dyeing process for silk was comparable to that of wool, often taking place in a slightly acidic
bath.

Experimental Protocol for Silk Dyeing (Late 19th Century Practice):
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o Materials:

o Silk yarn or fabric (de-gummed)

[¢]

Chrysoidine dye

Acetic acid

[¢]

[e]

Water

o

Dyeing vessel
e Procedure:

o Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 20:1 to 30:1. The
Chrysoidine dye (1-2% o.w.f.) is dissolved in warm water and added to the bath.

o Dyeing: The wetted silk is entered into the dyebath at a lukewarm temperature (around 30
°C). The temperature is gradually raised to 80-90 °C over 30 minutes.

o Acidification: A small amount of acetic acid is added to the dyebath to aid in dye fixation.
o Heating: The dyeing is continued at this temperature for 45-60 minutes.

o Rinsing: The silk is then removed, rinsed in cold water, and sometimes brightened in a
very dilute acid bath before final rinsing and drying.

Dyeing of Cotton (with Tannin Mordant)

As a basic dye, Chrysoidine has no direct affinity for cellulosic fibers like cotton. Therefore, a
mordanting process was necessary to achieve a satisfactory and reasonably fast dyeing. The
most common historical method involved the use of tannin as a mordant.[2]

Experimental Protocol for Cotton Dyeing with Tannin Mordant (Late 19th Century Practice):
e Part 1: Tannin Mordanting

o Materials:
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Cotton yarn or fabric (scoured and bleached)

Tannic acid (extracted from sources like oak galls)

Water

Mordanting vessel

o Procedure:

» The cotton is worked in a hot solution of tannic acid (5-10% o.w.f.) for several hours, or
left to steep overnight as the bath cools.

= The cotton is then squeezed or hydro-extracted.

o Part 2: Fixation of Tannin (Optional but recommended for better fastness)
o Materials:
» Tannin-treated cotton

= Antimony salt (e.g., tartar emetic - potassium antimony tartrate) or an iron salt (e.qg.,
ferrous sulfate)

= Water
o Procedure:

» The tannin-treated cotton is worked in a cold or lukewarm bath containing a fixing agent
for about 30 minutes.

= The cotton is then rinsed thoroughly.
e Part 3: Dyeing with Chrysoidine
o Materials:

= Mordanted cotton
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» Chrysoidine dye

= Water

» Dyeing vessel

o Procedure:

A fresh dyebath is prepared with Chrysoidine (1-2% o.w.f.).

The mordanted cotton is entered into the cold or lukewarm dyebath.

The temperature is gradually raised to 60-70 °C and dyeing is continued for about 60
minutes.

The dyed cotton is then rinsed and dried.

Click to download full resolution via product page
Caption: General experimental workflows for dyeing different textile fibers with Chrysoidine.

Quantitative Data on Dyeing Properties

The fastness properties of Chrysoidine varied depending on the fiber and the dyeing method.
Historical data and modern analyses provide the following insights.
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Cotton (with

Property Wool Silk Tannin Acrylic
Mordant)
Light Fastness 1-2 (Poor) - Poor 2 (Poor)
Washing
1-2 (Poor) - Poor 4 (Good)
Fastness

Perspiration
- - - 4-5 (Very Good)

Fastness

Dry Rubbing ) ] ] 4 (Good)
Fastness

Wet Rubbing 3-4 (Moderate to
Fastness Good)

Ironing Fastness

4-5 (Very Good)

Data compiled
from available
sources.[2] A
dash (-) indicates
that specific
historical data
was not readily

available.

Historical Color Fastness Testing

In the late 19th and early 20th centuries, color fastness testing was not as standardized as it is
today. However, methods were developed to assess the durability of dyes.

o Light Fastness: Textiles were exposed to direct sunlight for extended periods, and the degree
of fading was visually assessed.

e Washing Fastness: Dyed fabrics were subjected to repeated washing with soap and water,
often with mechanical agitation, to simulate laundering. The color change of the fabric and
the staining of adjacent white fabrics were observed.
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» Rubbing Fastness (Crocking): A piece of white cloth was rubbed against the dyed fabric,
both dry and wet, to determine the amount of color transfer.

o Perspiration Fastness: Dyed fabrics were treated with acidic and alkaline solutions meant to
mimic the effects of human perspiration.

Conclusion

Chrysoidine played a crucial role in the early synthetic dye industry, providing a new and
vibrant orange color for textiles. Its application on wool and silk was straightforward, while its
use on cotton necessitated the development and refinement of mordanting techniques.
Although its fastness properties, particularly to light and washing on natural fibers, were
generally poor by modern standards, it represented a significant advancement in dyeing
technology at the time. This technical guide serves as a comprehensive resource for
understanding the historical significance and practical application of Chrysoidine in the context
of 19th-century textile dyeing. The detailed protocols and data presented offer a valuable
reference for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1234402#historical-applications-of-chrysodine-in-
textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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